Cas no 116210-64-1 (Propanedioic acid,1,3-bis(4-bromophenyl) ester)

Propanedioic acid,1,3-bis(4-bromophenyl) ester structure
116210-64-1 structure
Product Name:Propanedioic acid,1,3-bis(4-bromophenyl) ester
CAS No:116210-64-1
MF:C15H10Br2O4
MW:414.045503139496
CID:138017
PubChem ID:53431079
Update Time:2025-04-19

Propanedioic acid,1,3-bis(4-bromophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,1,3-bis(4-bromophenyl) ester
    • BIS-(4-BROMOPHENYL) MALONATE
    • bis(4-bromophenyl) propanedioate
    • BIS(4-BROMOPHENYL) MALONATE
    • di-p-bromophenyl malonate
    • malonic acid bis-(4-bromo-phenyl ester)
    • Malonsaeure-bis-(4-brom-phenylester)
    • Propanedioicacid,bis(4-bromophenyl) ester (9CI)
    • MALONIC ACID BIS-(4-BROMOPHENYL) ESTER
    • MALONIC ACID BIS-(P-BROMOPHENYL) ESTER
    • BIS-(4-BROMOPHENYL)MALONATE
    • Propanedioic acid,1,3-bis(4-bromophenyl)ester
    • SCHEMBL1820226
    • AKOS015910316
    • 116210-64-1
    • DTXSID80700293
    • Malonic acid bis(p-bromophenyl)ester
    • Inchi: 1S/C15H10Br2O4/c16-10-1-5-12(6-2-10)20-14(18)9-15(19)21-13-7-3-11(17)4-8-13/h1-8H,9H2
    • InChI Key: VHCKBCLWUMPTLN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC(CC(=O)OC1C=CC(=CC=1)Br)=O

Computed Properties

  • Exact Mass: 411.89500
  • Monoisotopic Mass: 411.895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 4.6

Experimental Properties

  • PSA: 52.60000
  • LogP: 4.11270

Propanedioic acid,1,3-bis(4-bromophenyl) ester Related Literature

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